5-amino-N-benzyl-1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-benzyl-1-[2-(2,6-dimethylanilino)-2-oxoethyl]triazole-4-carboxamide
• InChI: InChI=1S/C20H22N6O2/c1-13-7-6-8-14(2)17(13)23-16(27)12-26-19(21)18(24-25-26)20(28)22-11-15-9-4-3-5-10-15/h3-10H,11-12,21H2,1-2H3,(H,22,28)(H,23,27)
• InChI Key: IRJAGZUEDAEXBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2C(=C(N=N2)C(=O)NCC3=CC=CC=C3)N
• Molecular Formula: C20H22N6O2
• Molecular Weight: 378.4 g/mol

Description

The compound “5-amino-N-benzyl-1-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-1H-1,2,3-triazole-4-carboxamide” is a complex organic molecule. It contains several functional groups including an amine group (-NH2), a benzyl group (C6H5CH2-), a carboxamide group (-CONH2), and a 1,2,3-triazole ring. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a 1,2,3-triazole ring indicates that the compound has a heterocyclic ring structure, which could have interesting chemical properties.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the amine group could participate in acid-base reactions, while the carboxamide group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of polar functional groups like the amine and carboxamide could impact the compound’s solubility in different solvents.

Scientific Research Applications

Organic Synthesis

This compound can serve as a building block in organic synthesis. The presence of a triazole ring offers a versatile scaffold for constructing more complex molecules. .

Medicinal Chemistry

In medicinal chemistry, the benzyl and triazole groups are often used in drug design due to their bioactive properties. .

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.